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Compound of Interest

Compound Name: Distrontium;diacetate;hydrate

Cat. No.: B14761410

Get Quote

Executive Summary
Operational Status:Non-Hazardous (GHS) but Regulated Waste (BMP).[1]

While Strontium Acetate Hydrate is often classified as non-hazardous under OSHA HCS and

CLP regulations, it must not be disposed of via sanitary sewer systems.[1] As a Senior

Application Scientist, I advise treating this substance as Class D (Inorganic Salt) Chemical

Waste.

The Core Logic: Although Strontium has low acute toxicity, it mimics Calcium in biological

systems and wastewater treatment pathways.[1] Unregulated drain disposal contributes to

heavy metal loading in Publicly Owned Treatment Works (POTW) sludge, potentially triggering

regulatory fines for your facility.[1]

Chemical Profile & Hazard Assessment
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.
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Property Data Operational Implication

Molecular Formula
Stoichiometry: 1 Sr cation to 2

Acetate anions.[1]

Solubility (Water) ~400 g/L (High)

Critical: Spills will rapidly

dissolve; containment must be

immediate to prevent spread.

[1]

pH (Aqueous) 7.0 – 9.0 (Weakly Alkaline)

Compatible with basic and

neutral waste streams.[1]

Incompatible with strong acids.

RCRA Status Not Listed (P or U list)

Not a federally listed

hazardous waste, but often

subject to state/local "Heavy

Metal" restrictions.[1]

Thermal Stability Decomposes >380°C

Stable at room temperature.[1]

Releases acetone/carbonate

at extreme heat.[1]

Mechanism of Interaction[2]
Acid Sensitivity: Upon contact with strong mineral acids (HCl, H₂SO₄), the acetate moiety

protonates to form Acetic Acid.[1] While not life-threatening, this releases pungent vapors

that can overwhelm ventilation systems and trigger false alarms in air quality sensors.

Oxidizer Sensitivity: As an organic salt, the acetate portion is a fuel source.[1] Segregate

strictly from strong oxidizers (e.g., Perchlorates, Permanganates) to prevent exothermic

reactions.[1]

Waste Segregation Strategy
Effective disposal starts with segregation.[1] Mixing Strontium Acetate with incompatible

streams creates "Mixed Waste," which is exponentially more expensive and difficult to dispose

of.
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Workflow: Waste Stream Decision Tree
This logic gate ensures you place the chemical in the correct regulatory bin.

Waste Generation

Physical State?

Solid Waste
(Powder/Crystals)

Liquid Waste
(Aqueous/Solvent)

Bin A: Solid Inorganic Salts
(Label: Non-RCRA Strontium)

Pure/Wipes

Is it mixed with
Halogenated Solvents?

Is pH < 4?

No

Bin B: Halogenated Waste
(High Disposal Cost)

Yes (DCM, Chloroform)

Bin C: Aqueous Metal Salts
(Neutral pH)

No

Bin D: Acid Waste
(Neutralize First)

Yes
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Figure 1: Decision logic for segregating Strontium Acetate waste streams to minimize disposal

costs and safety risks.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Expired Reagents or Spills)
Applicability: Pure powder, contaminated weigh boats, paper towels from spill cleanup.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk.[1]

Labeling: Affix a "Non-Hazardous Chemical Waste" label.

Constituents: "Strontium Acetate Hydrate, 99%".[1]

Hazard Checkbox: Mark "Irritant" (precautionary).

Accumulation: Keep container closed when not in use. Do not fill beyond 90% capacity.

Disposal: Hand off to your facility’s EHS (Environmental Health & Safety) team for

incineration or landfill in a chemically secure facility.[1]

Protocol B: Aqueous Solutions (Mother Liquor /
Reaction Byproducts)
Applicability: Dissolved strontium acetate in water or buffers.[1]

pH Validation:

Test the waste stream pH using a calibrated probe or strip.

If pH < 5:[1] Slowly add Sodium Bicarbonate (

) or dilute NaOH to neutralize to pH 6–8.[1] This prevents off-gassing of acetic acid in the
waste drum.[1]

Precipitation (Optional Volume Reduction):

If generating large volumes (>20L), you can precipitate the Strontium by adding Sodium

Carbonate (

).[1]
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Reaction:

.

Filter the solid

(dispose as Protocol A) and discharge the filtrate (check local regulations for Sodium
Acetate discharge). Note: Only perform this if authorized by local EHS.

Standard Liquid Disposal:

Pour into a carboy labeled "Aqueous Waste with Heavy Metals."[1]

Do not mix with organic solvents (Acetone, Methanol) unless necessary, as this shifts the

waste classification to "Flammable/Mixed," increasing disposal costs by ~300%.[1]

Emergency Response: Spill Management
Because Strontium Acetate is highly water-soluble, a spill on a wet bench can spread rapidly.[1]

1. Assess Volume
(<1kg = Lab Scale)

2. Don PPE
(Nitrile Gloves, Goggles, N95)

3. Containment
(Dry Sweep or Absorbent Pads)

4. Clean Surface
(Soap & Water Wash) 5. Label & Report

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory-scale spills.

Step-by-Step Cleanup:

Dry Spill: Do not wet the powder.[1] Use a dustpan and brush or a HEPA vacuum.[1] Wetting

it creates a sticky acetate film that is difficult to remove.[1]

Wet Spill: Cover with absorbent pads or vermiculite.[1]

Decontamination: Wipe the surface with a mild detergent and water.[1] Strontium acetate is

not persistent; simple washing removes residues effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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